Cas no 884-05-9 (3-2-(difluoromethoxy)phenylprop-2-enoic acid)

3-2-(difluoromethoxy)phenylprop-2-enoic acid structure
884-05-9 structure
Product Name:3-2-(difluoromethoxy)phenylprop-2-enoic acid
CAS No:884-05-9
MF:C10H8F2O3
MW:214.165530204773
MDL:MFCD03419433
CID:1927429
PubChem ID:6001344
Update Time:2025-04-21

3-2-(difluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[2-(difluoromethoxy)phenyl]-
    • (2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid
    • 3-(2-difluoromethoxy-phenyl)-acrylic acid
    • 3-2-(difluoromethoxy)phenylprop-2-enoic acid
    • (E)-3-[2-(DIFLUOROMETHOXY)PHENYL]-2-PROPENOIC ACID
    • MFCD03419433
    • 2-(Difluoromethoxy)cinnamic acid
    • EN300-832931
    • CS-0262598
    • Z2942851934
    • BBL038241
    • 3-[2-(difluoromethoxy)phenyl]prop-2-enoic Acid
    • EN300-26446
    • (E)-3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid
    • AKOS000200533
    • 2-Propenoic acid, 3-[2-(difluoromethoxy)phenyl]-, (E)- (9CI)
    • (2E)-3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid
    • 3-[2-(difluoromethoxy)phenyl]acrylic acid
    • 127842-71-1
    • STK301551
    • 884-05-9
    • SCHEMBL1536373
    • (E)-3-(2-(Difluoromethoxy)phenyl)acrylic acid
    • MDL: MFCD03419433
    • Inchi: 1S/C10H8F2O3/c11-10(12)15-8-4-2-1-3-7(8)5-6-9(13)14/h1-6,10H,(H,13,14)/b6-5+
    • InChI Key: KLWSPVZYBMMDBR-AATRIKPKSA-N
    • SMILES: FC(OC1C=CC=CC=1/C=C/C(=O)O)F

Computed Properties

  • Exact Mass: 214.04415044Da
  • Monoisotopic Mass: 214.04415044Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

3-2-(difluoromethoxy)phenylprop-2-enoic acid Pricemore >>

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